7-(3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)-3-ethylquinazoline-2,4(1H,3H)-dione

• IUPAC Name: 7-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-3-ethyl-1H-quinazoline-2,4-dione
• InChI: InChI=1S/C20H18N4O5/c1-4-24-19(25)13-7-5-12(9-14(13)21-20(24)26)18-22-17(23-29-18)11-6-8-15(27-2)16(10-11)28-3/h5-10H,4H2,1-3H3,(H,21,26)
• InChI Key: HHDRNGFEMZPZCM-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=C(C=C(C=C2)C3=NC(=NO3)C4=CC(=C(C=C4)OC)OC)NC1=O
• Molecular Formula: C20H18N4O5
• Molecular Weight: 394.4 g/mol

Description

The compound appears to contain several structural components, including a 3,4-dimethoxyphenyl group, a 1,2,4-oxadiazole ring, and a quinazoline-2,4(1H,3H)-dione moiety. These components are common in various biologically active compounds.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and infrared (IR) spectroscopy.

Chemical Reactions Analysis

The reactivity of this compound would likely depend on the functional groups present. For example, the oxadiazole ring might undergo reactions with nucleophiles or electrophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by its functional groups. For example, the presence of the dimethoxyphenyl group could impact its solubility and reactivity.

Mechanism of Action

The mechanism of action would depend on the biological target of this compound. Unfortunately, without specific studies, it’s difficult to predict the exact mechanism of action.

Future Directions

Future research could focus on synthesizing this compound and studying its biological activity. Additionally, modifications could be made to its structure to enhance its activity or reduce potential side effects.